Cas no 98819-76-2 ((S,S)-Reboxetine)

• Product Name: (S,S)-Reboxetine
• CAS No: 98819-76-2
• MF: C₁₉H₂₃NO₃
• MW: 313.390825510025
• CID: 62011
• PubChem ID: 65856
• Update Time: 2025-06-17

(S,S)-Reboxetine Chemical and Physical Properties

Names and Identifiers

• Esreboxetine
• (2S)-2-[(S)-(2-Ethoxyphenoxy)phenylmethyl]morpholine
• Reboxetine
• (S,S)-Reboxetine
• (2S)-2-[(S)-(2-ethoxyphenoxy)-phenyl-methyl]morpholine
• NCGC00025335-01
• Esreboxetine (USAN/INN)
• CHEBI:125535
• Tocris-1982
• BDBM35226
• BRD-K32814891-001-01-1
• Esreboxetine [USAN:INN]
• DB12395
• GTPL4808
• (2S)-2-[(S)-2-ethoxyphenoxy(phenyl)methyl]morpholine
• DTXSID601009938
• PNU 165442g
• 98819-76-2
• CHEMBL180101
• Morpholine, 2-((S)-(2-ethoxyphenoxy)phenylmethyl)-, (2S)-
• (+)-(2S)-2-((S)-(2-Ethoxyphenoxy)phenylmethyl)morpholine
• Esreboxetine [USAN]
• NS00009174
• S,S-reboxetine
• L8S50ZY490
• Q5399299
• UNII-L8S50ZY490
• (2S)-2-[(S)-(2-ethoxyphenoxy)-phenylmethyl]morpholine
• ESREBOXETINE [WHO-DD]
• D09340
• ESREBOXETINE [INN]
• (S)-2-((S)-(2-ethoxyphenoxy)(phenyl)methyl)morpholine
• SCHEMBL34534
• (S,S)-(+)-Reboxetine
• AKOS027393802

• Inchi： 1S/C19H23NO3/c1-2-21-16-10-6-7-11-17(16)23-19(15-8-4-3-5-9-15)18-14-20-12-13-22-18/h3-11,18-20H,2,12-14H2,1H3/t18-,19-/m0/s1
• InChI Key： CBQGYUDMJHNJBX-OALUTQOASA-N
• SMILES： O1CCNC[C@H]1[C@H](C1C=CC=CC=1)OC1C=CC=CC=1OCC

Computed Properties

• Exact Mass: 313.16779360g/mol
• Monoisotopic Mass: 313.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 39.7Ų

Experimental Properties

• Density: 1.113
• Boiling Point: 443.7±30.0 °C at 760 mmHg
• Flash Point: 188.2±14.0 °C
• LogP: 3.1
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

(S,S)-Reboxetine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers